Green synthesis of peptide-templated fluorescent copper nanoclusters for temperature sensing and cellular imaging†

Analyst Pub Date: 2014-10-13 DOI: 10.1039/C4AN01757A

Abstract

A simple and green approach was developed for the preparation of fluorescent Cu nanoclusters (NCs) using the artificial peptide CLEDNN as a template. The as-synthesized Cu NCs exhibited a high fluorescence quantum yield (7.3%) and good stability, along with excitation and temperature dependent fluorescent properties, which could be employed for temperature sensing. Further investigations demonstrated low toxicity of Cu NCs for cellular imaging.

Graphical abstract: Green synthesis of peptide-templated fluorescent copper nanoclusters for temperature sensing and cellular imaging
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